Cas no 612532-15-7 (Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate)

• Product Name: Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate
• CAS No: 612532-15-7
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 5708469
• PubChem ID: 7022749
• Update Time: 2025-06-11

Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl(3R)-3-amino-3-(2,4-difluorophenyl)propanoate
• EN300-396259
• 612532-15-7
• ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate
• Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate

• Inchi： 1S/C11H13F2NO2/c1-2-16-11(15)6-10(14)8-4-3-7(12)5-9(8)13/h3-5,10H,2,6,14H2,1H3/t10-/m1/s1
• InChI Key： VNSICQFDYLZXLG-SNVBAGLBSA-N
• SMILES： FC1C=C(C=CC=1[C@@H](CC(=O)OCC)N)F

Computed Properties

• Exact Mass: 229.091
• Monoisotopic Mass: 229.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate

Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate (CAS No. 612532-15-7): A Comprehensive Overview

Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate, identified by its CAS number 612532-15-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its specific stereochemical configuration and fluorinated aromatic moiety, has garnered attention for its potential applications in drug discovery and development. The detailed exploration of its chemical properties, biological activities, and emerging research applications provides a comprehensive understanding of its value in modern medicinal chemistry.

The molecular structure of Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate consists of a propanoate ester backbone substituted with an (R)-configured amino group and a 2,4-difluorophenyl group. This unique arrangement imparts distinct physicochemical properties that make it a promising candidate for further investigation. The presence of fluorine atoms in the aromatic ring enhances the compound's metabolic stability and binding affinity to biological targets, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved pharmacokinetic profiles. The use of fluorine atoms can modulate lipophilicity, solubility, and metabolic degradation, thereby enhancing the overall efficacy of therapeutic agents. Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate exemplifies this trend, as its fluorinated substituents contribute to its potential as a building block for novel drug candidates.

One of the most compelling aspects of Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate is its stereochemical specificity. The (R)-configuration at the amino position influences the molecule's interactions with biological receptors, which can significantly impact its pharmacological activity. This stereochemical control is essential in medicinal chemistry, where enantiomeric differences can lead to vastly different therapeutic outcomes. The compound's chiral center makes it a valuable scaffold for developing enantiomerically pure drugs that exhibit high selectivity and minimal side effects.

Current research in the field of fluorinated amino acids has revealed promising applications in various therapeutic areas. For instance, studies have demonstrated that compounds with similar structural motifs can exhibit potent inhibitory effects on enzymes involved in inflammatory pathways. Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate shares structural similarities with these bioactive molecules, suggesting potential utility in the development of anti-inflammatory agents. Its ability to interact with specific enzyme targets may pave the way for novel treatments for chronic inflammatory diseases.

The compound's fluorinated aromatic ring also contributes to its potential as an intermediate in synthetic chemistry. Fluoroaromatics are widely used in pharmaceutical synthesis due to their reactivity and stability under various conditions. Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate can serve as a versatile precursor for constructing more complex molecules with tailored biological activities. Its incorporation into larger scaffolds allows chemists to explore new chemical spaces and discover innovative therapeutic agents.

Advances in computational chemistry have further enhanced the study of Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate. Molecular modeling techniques enable researchers to predict the compound's behavior in biological systems with high accuracy. These simulations provide insights into binding interactions, metabolic pathways, and potential drug-drug interactions, which are crucial for optimizing drug design. By leveraging computational tools, scientists can accelerate the discovery process and reduce experimental costs.

The synthesis of Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate represents another area of active investigation. Researchers have developed efficient synthetic routes that highlight the compound's accessibility and scalability. These methods often involve stereoselective reactions to ensure the correct configuration at the chiral center. The development of robust synthetic protocols is essential for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

In conclusion, Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the (R)-configured amino group and fluorinated aromatic moiety, make it a valuable scaffold for drug discovery. The emerging research on this compound underscores its importance in developing novel therapeutic agents with improved efficacy and safety profiles. As computational methods and synthetic techniques continue to advance, Ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate is poised to play a crucial role in shaping the future of medicinal chemistry.